Cas no 444785-90-4 (N-(2H-1,3-benzodioxol-5-yl)-1-(4-methoxybenzenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-1-(4-methoxybenzenesulfonyl)piperidine-4-carboxamide
• CAS No: 444785-90-4
• MF: C₂₀H₂₂N₂O₆S
• MW: 418.463484287262
• CID: 5446938
• Update Time: 2025-06-15

N-(2H-1,3-benzodioxol-5-yl)-1-(4-methoxybenzenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-yl)-1-(4-methoxyphenyl)sulfonylpiperidine-4-carboxamide
• N-(2H-1,3-benzodioxol-5-yl)-1-(4-methoxybenzenesulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C20H22N2O6S/c1-26-16-3-5-17(6-4-16)29(24,25)22-10-8-14(9-11-22)20(23)21-15-2-7-18-19(12-15)28-13-27-18/h2-7,12,14H,8-11,13H2,1H3,(H,21,23)
• InChI Key： RYCFFWOEUWRNDJ-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(OC)C=C2)(=O)=O)CCC(C(NC2=CC=C3OCOC3=C2)=O)CC1

Additional information on N-(2H-1,3-benzodioxol-5-yl)-1-(4-methoxybenzenesulfonyl)piperidine-4-carboxamide

Research Briefing on N-(2H-1,3-benzodioxol-5-yl)-1-(4-methoxybenzenesulfonyl)piperidine-4-carboxamide (CAS: 444785-90-4)

N-(2H-1,3-benzodioxol-5-yl)-1-(4-methoxybenzenesulfonyl)piperidine-4-carboxamide (CAS: 444785-90-4) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies aimed at exploring its potential therapeutic applications. The presence of a benzodioxolyl group and a methoxybenzenesulfonyl moiety suggests potential interactions with biological targets, making it a promising candidate for drug development.

Recent research has focused on elucidating the pharmacological properties of this compound. Studies have demonstrated its ability to modulate specific signaling pathways, particularly those involved in inflammatory and neurodegenerative diseases. The compound's mechanism of action appears to involve the inhibition of key enzymes or receptors, although the exact molecular targets remain under investigation. Preliminary in vitro and in vivo experiments have shown promising results, with notable efficacy in reducing inflammation and oxidative stress.

The synthesis and characterization of N-(2H-1,3-benzodioxol-5-yl)-1-(4-methoxybenzenesulfonyl)piperidine-4-carboxamide have been detailed in several recent publications. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. Additionally, computational modeling studies have provided insights into its binding affinity and interaction with potential biological targets, further supporting its therapeutic potential.

One of the key challenges in the development of this compound is optimizing its pharmacokinetic properties. Recent studies have explored various formulation strategies to enhance its bioavailability and stability. For instance, nanoparticle-based delivery systems have been investigated to improve the compound's solubility and targeted delivery to specific tissues. These advancements are critical for transitioning from preclinical studies to clinical trials.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-1-(4-methoxybenzenesulfonyl)piperidine-4-carboxamide represents a promising avenue for drug discovery. Its unique chemical structure and demonstrated biological activity make it a valuable candidate for further research. Future studies should focus on elucidating its precise mechanism of action, optimizing its pharmacological profile, and evaluating its safety and efficacy in clinical settings. The ongoing research efforts underscore the compound's potential to address unmet medical needs in various therapeutic areas.